Cas no 152126-32-4 (3-Fluoro-2-Pyridinecarboxamide)

152126-32-4 structure
Product Name:3-Fluoro-2-Pyridinecarboxamide
CAS No:152126-32-4
Molecular Formula:C6H5N2OF
Molecular Weight:140.1151
MDL:MFCD11976462
CID:99346
PubChem ID:45079852
3-Fluoro-2-Pyridinecarboxamide Properties
Names and Identifiers
-
- 2-Pyridinecarboxamide,3-fluoro-
- 2-Pyridinecarboxamide,3-fluoro
- 3-fluoro-2-Pyridinecarboxamide
- 3-Fluoropyridine-2-carboxamide
- SureCN319270
- 3-fluoropicolinaMide
- 2-Pyridinecarboxamide,3-fluoro-(9CI)
- 3-Fluoro-pyridine-2-carboxylic acid amide
- SCHEMBL319270
- 3-Fluoropicolinamide
- BS-27401
- FT-0724582
- SB52448
- 2-Pyridinecarboxamide, 3-fluoro-
- UJOPCSBFHKAXFB-UHFFFAOYSA-N
- DTXSID70663803
- CS-0447252
- MFCD11976462
- 152126-32-4
- DB-063930
-
- MDL: MFCD11976462
- InChIKey: UJOPCSBFHKAXFB-UHFFFAOYSA-N
- Inchi: InChI=1S/C6H5FN2O/c7-4-2-1-3-9-5(4)6(8)10/h1-3H,(H2,8,10)
- SMILES: NC(C1=C(F)C=CC=N1)=O
Computed Properties
- Exact Mass: 140.03900
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 140.039
- Heavy Atom Count: 10
- Complexity: 140
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.6
- Topological Polar Surface Area: 56A^2
Experimental Properties
- LogP: 1.01990
- PSA: 55.98000
3-Fluoro-2-Pyridinecarboxamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00ACFB-250mg |
2-Pyridinecarboxamide,3-fluoro-(9CI) |
152126-32-4 | 95% | 250mg |
$257.00 | 2024-06-20 | |
A2B Chem LLC | AE81863-250mg |
3-Fluoropyridine-2-carboxamide |
152126-32-4 | 95% | 250mg |
$220.00 | ||
abcr | AB532667-1 g |
3-Fluoro-pyridine-2-carboxylic acid amide |
152126-32-4 | 1g |
€212.00 | 2023-07-11 | ||
Alichem | A029188994-10g |
3-Fluoropyridine-2-carboxamide |
152126-32-4 | 95% | 10g |
459.62 USD | ||
Ambeed | A371216-5g |
3-Fluoropyridine-2-carboxamide |
152126-32-4 | 98% | 5g |
$517.0 | ||
Apollo Scientific | PC408425-1g |
3-Fluoro-2-pyridinecarboxamide |
152126-32-4 | 1g |
£145.00 | 2023-09-01 | ||
Chemenu | CM178980-5g |
3-fluoropicolinamide |
152126-32-4 | 95% | 5g |
$308 | 2021-08-05 | |
eNovation Chemicals LLC | Y1265745-1g |
2-Pyridinecarboxamide,3-fluoro-(9CI) |
152126-32-4 | 95% | 1g |
$780 | 2024-06-06 | |
TRC | F257210-500mg |
3-Fluoro-2-Pyridinecarboxamide |
152126-32-4 | 500mg |
$ 280.00 | 2022-06-05 |
3-Fluoro-2-Pyridinecarboxamide Related Literature
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Jocasta Avila,Ryan Clark,Agilio A. H. Pádua,Margarida Costa Gomes Mater. Adv., 2022,3, 8848-8863
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Carmen Martín,Tomás R. Belderraín,Pedro J. Pérez Org. Biomol. Chem., 2009,7, 4777-4781
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Javier Pérez-Ramírez,Antonio Ribera,Freek Kapteijn,Eugenio Coronado,Carlos J. Gómez-García J. Mater. Chem., 2002,12, 2370-2375
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Li-Zhuang Chen,Xing-Xing Cao,Deng-Deng Huang,Qi-Jian Pan RSC Adv., 2015,5, 55914-55919
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Hong Dai,Shupei Zhang,Guifang Xu,Lingshan Gong,Mei Fu,Xiuhua Li,Shuangyan Lu,Chunyou Zeng,Yuwei Jiang,Guonan Chen RSC Adv., 2014,4, 11099-11102
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Rui Cao,Baoxin Li Chem. Commun., 2011,47, 2865-2867
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Antonio Tilocca,Alastair N. Cormack,Nora H. de Leeuw Faraday Discuss., 2007,136, 45-55
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Hongming Zhang,Yuyang Miao,Lijun Qiao,Xianhong Wang Green Chem., 2017,19, 2194-2200
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Antenor J. Paulista Neto,Débora A. C. da Silva,Vanessa A. Gonçalves,Hudson Zanin,Renato G. Freitas,Eudes E. Fileti Phys. Chem. Chem. Phys., 2022,24, 3280-3288
Recommended suppliers
Amadis Chemical Company Limited
(CAS:152126-32-4)3-Fluoro-2-Pyridinecarboxamide

Purity:99%
Quantity:5g
Price($):465.0